1-(Furan-2-ylmethyl)-5-oxopyrrolidine-3-carbohydrazide
Description
1-(Furan-2-ylmethyl)-5-oxopyrrolidine-3-carbohydrazide (1-FMO-3-CH) is an organic compound composed of a furan ring, a methyl group, an oxopyrrolidine ring, and a carbohydrazide group. It is a member of the pyrrolidine family and is a versatile building block for the synthesis of a variety of compounds. 1-FMO-3-CH is used in a wide range of applications, including chemical synthesis, drug discovery, and materials science.
Scientific Research Applications
Synthesis and Structural Analysis
Hydrazone compounds and their derivatives have been synthesized for structural analysis and potential applications in materials science. For example, the synthesis and crystal structure of hydrazone compounds derived from furan-2-carbohydrazide have been explored, revealing their potential in forming supramolecular structures through hydrogen bonding interactions (Wang & Lin, 2018). This suggests the capability of similar compounds, including 1-(Furan-2-ylmethyl)-5-oxopyrrolidine-3-carbohydrazide, to participate in the formation of complex molecular assemblies.
Antimicrobial Activities
Derivatives originating from furan-2-carbohydrazide have been investigated for their antimicrobial properties. Research indicates that azole derivatives obtained from furan-2-carbohydrazide exhibit antimicrobial activities against various microorganisms, highlighting the potential of furan-2-carbohydrazide derivatives in pharmaceutical applications (Başoğlu et al., 2013).
Molecular Interactions and Properties
The structural and electronic properties of nicotinohydrazide-derived hydrazones, closely related to furan-carbohydrazide compounds, have been characterized to understand their molecular interactions and potential in electronic and optical applications (Trzesowska-Kruszynska, 2011). Such studies indicate the relevance of furan-carbohydrazide derivatives in materials science and engineering.
Analgesic Activity
The analgesic properties of N'-(5-aryl-2-oxofuran-3(2H)-ylidene)furan-2-carbohydrazides have been evaluated, suggesting the potential of these compounds in developing new pain relief medications (Igidov et al., 2022).
Sensing and Selective Recognition
Furan-2-carbohydrazide derivatives have also been utilized in the development of chemosensors for selective ion recognition, demonstrating their utility in analytical chemistry and environmental monitoring (Hosseini et al., 2010).
properties
IUPAC Name |
1-(furan-2-ylmethyl)-5-oxopyrrolidine-3-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O3/c11-12-10(15)7-4-9(14)13(5-7)6-8-2-1-3-16-8/h1-3,7H,4-6,11H2,(H,12,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXKUFHXQPDLDQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CC2=CC=CO2)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Furan-2-ylmethyl)-5-oxopyrrolidine-3-carbohydrazide | |
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